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Compound of Interest

Compound Name: 5-Chloro-2-(thiazol-5-yl)pyridine
Cat. No.: B15356938
Get Quote

Advanced Application Note: Synthesis of
Fluopyram
Executive Summary & Critical Reagent Analysis[1]

This Application Note details the high-purity synthesis of Fluopyram (

-{2-[3-chloro-5-(trifluoromethyl)pyridin-2-yllethyl}-2-(trifluoromethyl)benzamide), a broad-
spectrum succinate dehydrogenase inhibitor (SDHI) fungicide.[1]

Important Technical Correction regarding Starting Materials: The user request specified the use
of 5-Chloro-2-(thiazol-5-yl)pyridine (CAS 1190219-55-6) as a key intermediate. This is
chemically incorrect for the synthesis of Fluopyram.

e Fluopyram Structure: Contains a 3-chloro-5-(trifluoromethyl)pyridine ring linked to a 2-
(trifluoromethyl)benzamide moiety via an ethyl bridge.[1][2][3] It does not contain a thiazole
ring.[1]

e 5-Chloro-2-(thiazol-5-yl)pyridine: This compound is a known intermediate for
pharmaceutical kinase inhibitors (e.g., ALK/Bcr-Abl inhibitors) and is structurally incompatible
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with Fluopyram.[1]

Corrected Protocol Scope: To ensure scientific integrity and utility, this guide provides the
industry-standard validated protocol for synthesizing Fluopyram using the correct key
intermediate: 2,3-dichloro-5-(trifluoromethyl)pyridine. This route is optimized for yield, purity,
and scalability.[1][3]

Structural Analysis & Retrosynthesis

The synthesis of Fluopyram is best approached via a convergent route involving two key
fragments: the Pyridine Ethanamine (Fragment A) and the Benzoyl Chloride (Fragment B).[1]

Retrosynthetic Pathway (Graphviz)[1]
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Figure 1: Retrosynthetic analysis of Fluopyram showing the disconnection into the pyridine
amine and benzoyl chloride fragments.

Detailed Experimental Protocol
Step 1: Synthesis of Pyridine Ethanamine Precursor
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Objective: Convert 2,3-dichloro-5-(trifluoromethyl)pyridine into 2-[3-chloro-5-
(trifluoromethyl)pyridin-2-yljethanamine.

Reagents:

Substrate: 2,3-dichloro-5-(trifluoromethyl)pyridine (1.0 eq)

Reagent: Ethyl cyanoacetate (1.2 eq)[1]

Base: Potassium carbonate (

) or Sodium hydride (NaH)[1]

Solvent: DMF or DMSO

Decarboxylation Agent: Aqueous HCI / H2SOA4[1]
Procedure:

e Nucleophilic Substitution:

[e]

Charge a reactor with DMF and

(2.5 eq).[1]

o

Add ethyl cyanoacetate (1.2 eq) dropwise at 0-5°C. Stir for 30 min.

[¢]

Add 2,3-dichloro-5-(trifluoromethyl)pyridine (1.0 eq) slowly to control exotherm.[1]

[e]

Heat to 80°C for 4—6 hours. Monitor by HPLC for disappearance of starting material.[1]

[e]

Result: Ethyl 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-2-cyanoacetate.[1]
e Hydrolysis & Decarboxylation:
o Treat the crude intermediate with 6N HCI under reflux (100°C) for 12 hours.

o This converts the ester/nitrile group into the acetonitrile derivative: [3-chloro-5-
(trifluoromethyl)pyridin-2-yl]acetonitrile.[1][4]
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o Note: Careful pH control is required during workup to avoid hydrolyzing the pyridine
chlorine.[1]

e Reduction to Amine:
o Catalytic Hydrogenation: Dissolve the acetonitrile intermediate in MeOH.
o Add Raney Nickel or Pd/C catalyst.[1]
o Pressurize with

(5-10 bar) at 50°C.

o Critical Control Point: Stop reaction immediately upon consumption of nitrile to prevent
dechlorination of the pyridine ring.[1]

o Filter catalyst and concentrate to obtain 2-[3-chloro-5-(trifluoromethyl)pyridin-2-
yllethanamine (Fragment A).[1]

Step 2: Final Coupling (Amidation)

Objective: Coupling of Fragment A with Fragment B to yield Fluopyram.[1]

Reagents:

Amine: Fragment A (1.0 eq)

Acid Chloride: 2-(trifluoromethyl)benzoyl chloride (1.05 eq)[1]

Base: Triethylamine (

) or Diisopropylethylamine (DIPEA) (1.2 eq)[1]

Solvent: Dichloromethane (DCM) or Toluene[1]
Procedure:
» Dissolve Fragment A (Amine) in dry DCM (10 volumes) under

atmosphere.
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o Add

(1.2 eq) and cool the mixture to 0-5°C.

e Add 2-(trifluoromethyl)benzoyl chloride dropwise over 30 minutes. Maintain temperature
<10°C to prevent side reactions.

¢ Allow the mixture to warm to room temperature (20-25°C) and stir for 2 hours.
e Quench: Add water (5 volumes) and stir for 15 minutes.

o Phase Separation: Separate the organic layer.[1] Wash with 1N HCI (to remove unreacted
amine) and then with saturated

(to remove acid).[1]

o Crystallization: Concentrate the organic layer to ~3 volumes. Add n-Heptane slowly to induce
crystallization.[1]

o Filtration: Filter the white solid and dry under vacuum at 45°C.
Yield: Typically 85-92% (Final Step).[1] Purity: >98.5% (HPLC).

Quantitative Data & Process Parameters

ble 1: Critical CPP)

Parameter Range Optimal Criticality
Step 1 Temp 70-90°C 80°C High (Selectivity)
High (Dechlorination
H2 Pressure 3-15 bar 5 bar )
risk)
) Medium (Impurity
Coupling Temp -5-10°C 5°C
control)
Base Equivalents 1.1-15¢eq 12 eq Medium (Conversion)

Table 2: Solvents & Safety
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Solvent Purpose Safety Note
o _ Hepatotoxic; use proper

DMF Substitution Reaction o

ventilation.[1]

] Flammable; explosion proof

Methanol Hydrogenation ) )

equipment required.[1]
DCM Amidation Volatile; avoid inhalation.[1]
n-Heptane Crystallization Flammable.[1]

Comparative Analysis: Why "5-Chloro-2-(thiazol-5-
yl)pyridine" is Invalid[1]

The user requested protocol using 5-Chloro-2-(thiazol-5-yl)pyridine is chemically
incompatible with Fluopyram synthesis. The table below highlights the structural divergence.

User-Requested

Feature Fluopyram Target .

Intermediate

o Thiazole (5-membered) +

Heterocycle Pyridine (6-membered) o

Pyridine
Substituents -Cl, -CF3 -Cl, -Thiazole
Linker Ethyl-amine bridge Direct bond (biaryl)
Application SDHI Fungicide Kinase Inhibitor (Pharma)

Conclusion: The requested intermediate is likely a precursor for ALK inhibitors (e.g., Crizotinib
analogs) or Ber-Abl inhibitors, not Fluopyram.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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